Cas no 105804-06-6 (Pyrazolo[5,1-a]isoquinolin-5(6H)-one, 2-[4-(trifluoromethyl)phenyl]-)

Pyrazolo[5,1-a]isoquinolin-5(6H)-one, 2-[4-(trifluoromethyl)phenyl]- structure
105804-06-6 structure
Product Name:Pyrazolo[5,1-a]isoquinolin-5(6H)-one, 2-[4-(trifluoromethyl)phenyl]-
CAS No:105804-06-6
MF:C18H11F3N2O
MW:328.287954568863
CID:1168238
Update Time:2024-07-26

Pyrazolo[5,1-a]isoquinolin-5(6H)-one, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[5,1-a]isoquinolin-5(6H)-one, 2-[4-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C18H11F3N2O/c19-18(20,21)13-7-5-11(6-8-13)15-10-16-14-4-2-1-3-12(14)9-17(24)23(16)22-15/h1-8,10H,9H2
    • InChI Key: NPMYOFMNZJSQAV-UHFFFAOYSA-N
    • SMILES: C12=CC(C3=CC=C(C(F)(F)F)C=C3)=NN1C(=O)CC1=C2C=CC=C1

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Melting Point: 213-216 °C
  • Boiling Point: 492.6±55.0 °C(Predicted)
  • pka: -3.05±0.20(Predicted)
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